Cas no 42816-79-5 (Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate)

Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate is a heterocyclic ester compound featuring a benzo-fused thiadiazole core. Its structure combines a carboxylate functional group with a sulfur- and nitrogen-containing aromatic system, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound is particularly valued for its role in constructing complex heterocyclic scaffolds, often utilized in the development of agrochemicals, dyes, and bioactive molecules. Its stability and reactivity under controlled conditions allow for selective modifications, enabling applications in medicinal chemistry and material science. The ester group further enhances its solubility and processing flexibility in synthetic workflows.
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate structure
42816-79-5 structure
Product Name:Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate
CAS No:42816-79-5
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD06204176
CID:1090813
PubChem ID:55255022
Update Time:2025-10-31

Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate
    • methyl 2,1,3-benzothiadiazole-4-carboxylate
    • A918491
    • Methylbenzo[c][1,2,5]thiadiazole-4-carboxylate
    • AKOS006291947
    • SY039622
    • MFCD06204176
    • CS-0452431
    • 42816-79-5
    • DTXSID60716998
    • AC6132
    • MDL: MFCD06204176
    • Inchi: 1S/C8H6N2O2S/c1-12-8(11)5-3-2-4-6-7(5)10-13-9-6/h2-4H,1H3
    • InChI Key: WUBYDFHNAJBUAN-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC=C(C(=O)OC)C2=N1

Computed Properties

  • Exact Mass: 194.01499861g/mol
  • Monoisotopic Mass: 194.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.3Ų

Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Pricemore >>

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